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Compound of Interest

Compound Name: Inz-4

Cat. No.: B12384181 Get Quote

The proper and safe disposal of laboratory chemicals is a critical component of ensuring a

secure research environment and maintaining regulatory compliance. While a specific chemical

denoted as "Inz-4" is not readily identifiable in public chemical databases, this guide provides a

comprehensive framework for its disposal, addressing potential interpretations of its identity

and offering universal best practices for chemical waste management.

Given the ambiguity of "Inz-4," it is possible that this designation is an internal laboratory

identifier, a shorthand for a more complex chemical name, or a typographical error. Two

potential candidates based on similar nomenclature are "Incozol 4" and "Isoniazid," which is

sometimes abbreviated as "INZ." The disposal procedures for these substances, along with

general protocols, are outlined below.

Crucially, before proceeding with any disposal, the precise identity of "Inz-4" must be confirmed

by consulting its Safety Data Sheet (SDS) or the chemical's supplier.

Potential Chemical Identity: Incozol 4
Incozol 4 is identified as a substance that may cause an allergic skin reaction, serious eye

irritation, and is toxic to aquatic life with long-lasting effects.[1][2]
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Hazard Statement Precautionary Statement

H317: May cause an allergic skin reaction[1] P261: Avoid breathing mist or vapours[1].

H319: Causes serious eye irritation[1] P273: Avoid release to the environment[1].

H411: Toxic to aquatic life with long lasting

effects[1][2]

P280: Wear protective gloves/eye

protection/face protection[1][2].

P333 + P313: If skin irritation or rash occurs:

Get medical advice/attention[1][2].

P337 + P313: If eye irritation persists: Get

medical advice/attention[1][2].

P391: Collect spillage[1].

Disposal Procedures for Incozol 4:

Environmental Precaution: Due to its aquatic toxicity, do not flush Incozol 4 into surface

water or sanitary sewer systems.[1] If the product contaminates rivers, lakes, or drains,

inform the respective authorities.[1]

Waste Collection: Collect spillage and dispose of the material and its container in

accordance with local, regional, national, and international regulations.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., Butyl

rubber/nitrile rubber for short-term use, Viton gloves for permanent exposure), protective

clothing, and eye/face protection during handling and disposal.[1]

Potential Chemical Identity: Isoniazid (INZ)
Isoniazid is an antibacterial drug.[3] Its disposal would fall under the general guidelines for

chemical and pharmaceutical waste.
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Property Value

Molecular Formula C6H7N3O

Molecular Weight 137.14 g/mol [3]

Solubility in Water Soluble

Solubility in Alcohol Approximately 2 g/100 mL at 25°C[3]

Disposal Procedures for Isoniazid (INZ):

As a bioactive compound, Isoniazid waste should be managed to prevent its release into the

environment.

Segregation: Segregate Isoniazid waste from non-hazardous trash.

Waste Stream: Dispose of as chemical waste through your institution's Environmental Health

and Safety (EHS) department.

Containers: Use properly labeled, sealed, and non-reactive containers for waste collection.

Universal Laboratory Chemical Disposal Protocol
In the absence of specific information for "Inz-4," or for any laboratory chemical, the following

step-by-step procedure should be implemented to ensure safety and compliance.

Step 1: Identification and Information Gathering

Positively identify the chemical waste.

Locate and thoroughly review the Safety Data Sheet (SDS) for the substance. Pay close

attention to sections on handling, storage, hazards, and disposal.

Step 2: Hazard Assessment

Based on the SDS, determine the primary hazards associated with the waste (e.g.,

flammable, corrosive, reactive, toxic, environmental hazard).
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Step 3: Personal Protective Equipment (PPE)

Select and use appropriate PPE as specified in the SDS. This typically includes safety

glasses or goggles, a lab coat, and gloves compatible with the chemical being handled.

Step 4: Segregation of Waste

Never mix different chemical waste streams unless explicitly instructed to do so by a

qualified chemist or your EHS department.

Keep incompatible materials, such as acids and bases, or oxidizers and flammable liquids, in

separate containers.

Step 5: Use of Appropriate Waste Containers

Use containers that are compatible with the chemical waste.

Ensure containers are in good condition, with no leaks or cracks, and have secure, tight-

fitting lids.

Label all waste containers clearly with the full chemical name(s) of the contents and the

associated hazards.

Step 6: Storage of Waste

Store chemical waste in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Follow any specific storage requirements outlined in the SDS (e.g., temperature, light

sensitivity).

Step 7: Arrange for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

chemical waste.[4][5]

Provide a complete and accurate inventory of the waste to be collected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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